Methyl 2-(1-methyl-1H-imidazol-4-yl)acetate

• IUPAC Name: methyl 2-(1-methylimidazol-4-yl)acetate
• InChI: InChI=1S/C7H10N2O2/c1-9-4-6(8-5-9)3-7(10)11-2/h4-5H,3H2,1-2H3
• InChI Key: FIXRZEKDRQZYRB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)CC(=O)OC
• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol

Description

“Methyl 2-(1-methyl-1H-imidazol-4-yl)acetate” is a derivative of imidazole, a five-membered heterocyclic compound that contains three carbon atoms, two nitrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component of many functional molecules.

Synthesis Analysis

The synthesis of imidazole derivatives involves various methods. One common method is the acid-catalyzed methylation of imidazole by methanol. Another method involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine. In the laboratory, imidazole derivatives can be synthesized by methylation of imidazole at the pyridine-like nitrogen and subsequent deprotonation.

Molecular Structure Analysis

Imidazole has a unique molecular structure. It contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of the two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole and its derivatives participate in a variety of chemical reactions. They are key components to functional molecules that are used in a variety of everyday applications. The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, meaning it shows both acidic and basic properties.

Scientific Research Applications

Antimicrobial Activity

• . Researchers have evaluated their effectiveness against bacteria, fungi, and other pathogens. .
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Drug Development

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Regiocontrolled Synthesis

• Recent advances in the synthesis of substituted imidazoles have focused on regiocontrol. .

Therapeutic Potential

• Imidazole-containing compounds are explored for their therapeutic effects. .

Public Health and AMR

• Given the rise of antimicrobial resistance (AMR), novel drugs are essential. .

Natural Product Building Blocks

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Mechanism of Action

Target of Action

Methyl 2-(1-methyl-1H-imidazol-4-yl)acetate is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety . Imidazole derivatives have been known to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic activities . .

Mode of Action

It is known that imidazole derivatives can interact with various biological targets due to their versatile chemical structure

Biochemical Pathways

Imidazole derivatives are known to affect various biochemical pathways due to their broad range of biological activities .

Result of Action

Imidazole derivatives are known to have various biological activities, suggesting that they can have multiple molecular and cellular effects .

Future Directions

Imidazole and its derivatives have a broad range of applications and continue to be an area of active research. They are important synthons in the development of new drugs. Future research will likely continue to explore the synthesis, properties, and applications of new imidazole derivatives.